2-Methylpent-4-yn-2-ol
Overview
Description
2-Methylpent-4-yn-2-ol, also known as 2-methyl-2-pentyn-4-ol, is a colorless liquid with a boiling point of 156 °C and a melting point of -48 °C. It is an organic compound with a molecular weight of 84.11 g/mol and a chemical formula of C5H8O. It has a wide range of applications in the scientific research field, including synthesis methods, scientific research applications, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Acid-Base Properties in Oxide Systems
Research by Cutrufello et al. (2002) focused on the acid-base properties of oxide systems such as zirconium, cerium, and lanthanum oxides. This study involved the use of calorimetric and catalytic methods, specifically looking at the conversion of 4-methylpentan-2-ol, a related compound to 2-Methylpent-4-yn-2-ol, in catalytic processes. This research provides insights into the use of these compounds in understanding the acid-base behavior in complex oxide systems (Cutrufello et al., 2002).
Carboxylation on Ag- and Cu-Containing Catalysts
Finashina et al. (2016) investigated the carboxylation of 2-methylbutyn-3-ol-2, a compound structurally similar to this compound, on silver and copper-containing catalysts. Their study, which employed NMR and FTIR spectroscopy, explored the behavior of these compounds under certain conditions, leading to the formation of polyfunctional acids. This research highlights the potential applications in organic synthesis and catalysis (Finashina et al., 2016).
Catalytic Activity in Alcohol Dehydration
The work of Reddy et al. (2007) on silica-supported ceria and ceria-zirconia nanocomposite oxides for the selective dehydration of 4-methylpentan-2-ol, another related compound, is relevant. This study provides an understanding of how these composite oxides can be utilized in catalyzing alcohol dehydration processes, a reaction mechanism potentially applicable to this compound (Reddy et al., 2007).
Ceria-Lanthana Catalytic System for Dehydration
Further research by Cutrufello et al. (2001) explored the acid-base properties and catalytic activity of a CeO2–La2O3 catalytic system for 4-methylpentan-2-ol dehydration. This study is significant for understanding the catalytic behavior of compounds like this compound in dehydration reactions (Cutrufello et al., 2001).
Synthesis and Electrophile-Induced Cyclization
Christov and Ivanov (2004) worked on the synthesis and electrophile-induced cyclization reactions of alkatrienyl sulfoxides and sulfones, starting from 3-methylpent-1-en-4-yn-3-ol. This research can provide insights into the synthetic applications and chemical behavior of compounds like this compound (Christov & Ivanov, 2004).
Safety and Hazards
The compound is classified under the GHS07 hazard class . The hazard statements associated with 2-Methylpent-4-yn-2-ol are H227, H315, H319, and H335 . The precautionary statements are P210, P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P370+P378, P403+P233, P403+P235, P405, P501 .
properties
IUPAC Name |
2-methylpent-4-yn-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O/c1-4-5-6(2,3)7/h1,7H,5H2,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXOJBMSEIGMKSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC#C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20284047 |
Source
|
| Record name | 2-methylpent-4-yn-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20284047 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
590-37-4 |
Source
|
| Record name | 2-Methyl-4-pentyn-2-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=590-37-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 590-37-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35151 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-methylpent-4-yn-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20284047 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-methylpent-4-yn-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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